Cas no 1138036-49-3 ((2-Fluoro-3-methylphenyl)hydrazine)

• Product Name: (2-Fluoro-3-methylphenyl)hydrazine
• CAS No: 1138036-49-3
• MF: C₇H₉FN₂
• MW: 140.158164739609
• MDL: MFCD19203117
• CID: 4934562
• PubChem ID: 55280946
• Update Time: 2025-10-19

(2-Fluoro-3-methylphenyl)hydrazine Chemical and Physical Properties

Names and Identifiers

• (2-fluoro-3-methylphenyl)hydrazine
• 2-Fluoro-3-methylphenylhydrazine
• (2-Fluoro-3-methylphenyl)hydrazine

• MDL： MFCD19203117
• Inchi： 1S/C7H9FN2/c1-5-3-2-4-6(10-9)7(5)8/h2-4,10H,9H2,1H3
• InChI Key： GYHMKJMKSFLHOF-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1C)NN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 108
• XLogP3: 1.6
• Topological Polar Surface Area: 38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylhydrazines

Additional information on (2-Fluoro-3-methylphenyl)hydrazine

Introduction to (2-Fluoro-3-methylphenyl)hydrazine (CAS No. 1138036-49-3)

(2-Fluoro-3-methylphenyl)hydrazine, identified by the Chemical Abstracts Service Number (CAS No.) 1138036-49-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its fluoro and methyl substituents on a phenyl ring, coupled with a hydrazine moiety, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The structural configuration of (2-Fluoro-3-methylphenyl)hydrazine imparts distinct reactivity, making it particularly useful in the development of pharmaceutical agents. The presence of a fluorine atom at the 2-position and a methyl group at the 3-position of the phenyl ring influences its electronic and steric properties, thereby affecting its interactions with biological targets. This compound has been explored in the synthesis of potential therapeutic agents, including those targeting neurological disorders and inflammatory conditions.

In recent years, there has been growing interest in the application of fluorinated aromatic compounds in medicinal chemistry due to their enhanced metabolic stability and improved binding affinity to biological receptors. (2-Fluoro-3-methylphenyl)hydrazine fits into this category, offering a versatile platform for drug discovery. Its hydrazine group can participate in various chemical reactions, such as condensation reactions with carbonyl compounds, leading to the formation of hydrazones. These hydrazones have been investigated for their potential antitumor and anti-inflammatory properties.

One of the most compelling aspects of (2-Fluoro-3-methylphenyl)hydrazine is its role as a precursor in the synthesis of more complex molecules. Researchers have utilized this compound to develop novel scaffolds for small-molecule drugs. For instance, it has been employed in the preparation of hydrazino derivatives that exhibit inhibitory effects on specific enzymes implicated in diseases such as cancer and diabetes. The fluoro substituent, in particular, has been shown to enhance the bioavailability and pharmacokinetic profiles of these derivatives.

The hydrazine moiety in (2-Fluoro-3-methylphenyl)hydrazine also makes it a valuable reagent in organic synthesis. It can undergo nucleophilic addition reactions with aldehydes and ketones to form hydrazones, which are further functionalized to yield a wide range of pharmacologically active compounds. These reactions are often catalyzed by transition metals or acid/base conditions, providing synthetic chemists with multiple pathways to explore.

Recent studies have highlighted the potential of fluorinated hydrazines as modulators of biological pathways. For example, derivatives of (2-Fluoro-3-methylphenyl)hydrazine have been investigated for their ability to interact with receptors involved in pain perception and neurotransmission. The fluorine atom's ability to influence electronic distribution across the molecule allows for fine-tuning of receptor binding affinities, making these compounds promising candidates for developing novel therapeutics.

The pharmaceutical industry has taken note of these findings, leading to increased investment in research focused on fluorinated hydrazines. Companies are actively exploring synthetic routes to optimize the production of (2-Fluoro-3-methylphenyl)hydrazine and its derivatives under scalable and cost-effective conditions. This interest is driven by the need for innovative drug candidates that address unmet medical needs.

In academic research, (2-fluoro-3-methylphenyl)hydrazine continues to be a subject of investigation due to its versatility as a building block. Researchers are exploring new synthetic methodologies that leverage its unique reactivity profile. These efforts aim to expand the chemical space available for drug discovery and develop more efficient processes for producing complex molecules.

The use of computational tools has also played a significant role in understanding the behavior of (2-fluoro-3-methylphenyl)hydrazine and its derivatives. Molecular modeling studies have provided insights into how structural modifications affect biological activity, guiding chemists in designing more effective drug candidates. These computational approaches complement experimental work by predicting potential interactions between molecules and biological targets.

The environmental impact of synthesizing and using (2-fluoro-3-methylphenyl)hydrazine is another area of consideration. Efforts are being made to develop greener synthetic routes that minimize waste and reduce energy consumption. Sustainable practices are increasingly important in pharmaceutical research as they align with broader goals of environmental stewardship.

In conclusion, (2-fluoro-3-methylphenyl)hydrazine (CAS No. 1138036-49-3) is a multifaceted compound with significant potential in pharmaceutical applications. Its unique structural features enable diverse chemical transformations, making it a valuable intermediate in drug discovery. As research continues to uncover new applications for this compound, it is likely to remain a key player in the development of innovative therapeutic agents.